9,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one

• Molecular Formula: C18H13NO2
• Molecular Weight: 275.3 g/mol
• IUPAC Name: 9,11-dimethylchromeno[4,3-b]quinolin-6-one
• InChI: InChI=1S/C18H13NO2/c1-10-7-11(2)16-12(8-10)9-14-17(19-16)13-5-3-4-6-15(13)21-18(14)20/h3-9H,1-2H3
• InChI Key: UFFDPQOABCKMGR-UHFFFAOYSA-N
• SMILES: CC1=CC2=CC3=C(C4=CC=CC=C4OC3=O)N=C2C(=C1)C
• Canonical SMILES: CC1=CC(=C2C(=C1)C=C3C(=N2)C4=CC=CC=C4OC3=O)C

Description

9,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one, also known as CQ, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. CQ belongs to a class of compounds known as quinolines, which have been extensively studied for their diverse biological activities. In

Scientific Research Applications

9,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one has been studied for its potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit antitumor, antiviral, and antimicrobial activities. Additionally, this compound has been studied for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of 9,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one is not fully understood, but it has been suggested that this compound may exert its biological effects through the inhibition of DNA topoisomerase II, a key enzyme involved in DNA replication and repair. Additionally, this compound has been shown to inhibit the activity of various protein kinases, which play important roles in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the induction of oxidative stress, the inhibition of cell proliferation, and the modulation of immune responses. This compound has also been shown to interact with various cellular targets, including DNA, RNA, and proteins.

Advantages and Limitations for Lab Experiments

9,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one has several advantages for use in lab experiments, including its low cost, ease of synthesis, and wide range of biological activities. However, this compound also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 9,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one, including the development of more efficient synthesis methods, the evaluation of its potential as an anticancer agent, and the investigation of its potential as an antiviral and antimicrobial agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, this compound is a synthetic compound that has potential applications in various fields of research. Its diverse biological activities, low cost, and ease of synthesis make it a promising compound for further studies. However, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

9,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one can be synthesized through a multistep process involving the condensation of 2-methyl-4-quinolone with 3,4-dimethylphenol in the presence of a base, followed by cyclization and oxidation steps. The purity and yield of this compound can be improved through various purification techniques such as recrystallization and column chromatography.